Cas no 112854-88-3 (N-(5-Acetamido-2-methoxyphenyl)-3-oxobutanamide)

• Product Name: N-(5-Acetamido-2-methoxyphenyl)-3-oxobutanamide
• CAS No: 112854-88-3
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 62965
• PubChem ID: 18071875
• Update Time: 2025-04-18

N-(5-Acetamido-2-methoxyphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Acetamido-2-methoxyphenyl)-3-oxobutanamide
• N-[5-(Acetylamino)-2-methoxyphenyl]-3-oxobutanamide
• Butanamide,N-[5-(acetylamino)-2-methoxyphenyl]-3-oxo
• 3-(N-Acetoacetamino)-4-methoxyacetanilide
• 3-(N-ACETOACETO)AMINO-4-METHOXYACETANILIDE
• 3-(N-Acetoacetate)amino-4-methoxyacetanilide
• N-(5-ACETYLAMINO-2-METHOXYPHENYL)-3-OXO-BUTYRAMIDE
• 112854-88-3
• Butanamide,N-[5-(acetylamino)-2-methoxyphenyl]-3-oxo-
• AKOS000166215
• FT-0642754
• A802719
• SCHEMBL12720599
• DTXSID40592515
• N-(5-acetamido-2-methoxy-phenyl)-3-oxidanylidene-butanamide
• N-[3'-(Acetoacetamido)-4'-methoxyacetanilide
• 3-(N-ACETOACETO)AMINO-4-METHOXYACETANILIDE 98%

• Inchi： 1S/C13H16N2O4/c1-8(16)6-13(18)15-11-7-10(14-9(2)17)4-5-12(11)19-3/h4-5,7H,6H2,1-3H3,(H,14,17)(H,15,18)
• InChI Key： RKBATQSRJPGXIS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NC(CC(C)=O)=O)NC(C)=O

Computed Properties

• Exact Mass: 264.11100
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.260
• Boiling Point: 517.1 °C at 760 mmHg
• Flash Point: 517.1 °C at 760 mmHg
• Refractive Index: 1.589
• PSA: 84.50000
• LogP: 1.71720